Cas no 162361-23-1 (Ethyl Fingolimod Hydrochloride)

• Product Name: Ethyl Fingolimod Hydrochloride
• CAS No: 162361-23-1
• MF: C₂₁H₃₈ClNO₂
• MW: 371.984925746918
• CID: 5579785
• Update Time: 2025-06-26

Ethyl Fingolimod Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl Fingolimod Hydrochloride

• Inchi： 1S/C21H37NO2.ClH/c1-2-3-4-5-6-7-8-9-10-19-11-13-20(14-12-19)15-16-21(22,17-23)18-24;/h11-14,23-24H,2-10,15-18,22H2,1H3;1H
• InChI Key： LGCVJNKNHWQHBB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CCCCCCCCCC)=CC=1)CC(N)(CO)CO.Cl

Experimental Properties

• Melting Point: 107-109 °C

Additional information on Ethyl Fingolimod Hydrochloride

Ethyl Fingolimod Hydrochloride (CAS No. 162361-23-1): A Comprehensive Overview of Its Mechanism, Applications, and Recent Research Findings

Ethyl Fingolimod Hydrochloride, chemically designated as Ethyl 2-amino-5-(3-hydroxypropyl)-3-(pyrrolidin-1-yl)benzoic acid hydrochloride, is a significant compound in the field of pharmaceutical chemistry and immunology. With a CAS number of 162361-23-1, this molecule has garnered considerable attention due to its unique pharmacological properties and therapeutic applications. This introduction aims to provide an in-depth exploration of Ethyl Fingolimod Hydrochloride, focusing on its chemical structure, mechanism of action, clinical uses, and the latest research developments.

The chemical structure of Ethyl Fingolimod Hydrochloride is characterized by a benzoic acid core substituted with various functional groups. The presence of an ethyl group at the 2-position and a 3-hydroxypropyl side chain at the 5-position contributes to its distinct pharmacological profile. Additionally, the molecule incorporates a pyrrolidin-1-yl moiety, which is crucial for its interaction with biological targets. This intricate structure allows Ethyl Fingolimod Hydrochloride to exhibit potent immunomodulatory effects, making it a valuable candidate for treating autoimmune diseases.

The primary mechanism of action of Ethyl Fingolimod Hydrochloride involves its transformation into fingolimod, the active metabolite, which modulates the function of immune cells. Specifically, fingolimod interacts with sphingosine-1-phosphate (S1P) receptors on lymphocytes, preventing their egress from lymph nodes into peripheral circulation. This blockade effectively reduces the migration of autoreactive T cells to target organs, thereby ameliorating autoimmune responses. The hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its therapeutic efficacy.

One of the most notable applications of Ethyl Fingolimod Hydrochloride is in the treatment of multiple sclerosis (MS), an autoimmune disease characterized by demyelination and neurodegeneration in the central nervous system. Clinical trials have demonstrated that therapies involving Ethyl Fingolimod Hydrochloride significantly reduce relapse rates and slow disease progression in MS patients. The compound's ability to modulate immune cell trafficking has opened new avenues for treating not only MS but also other autoimmune disorders such as rheumatoid arthritis and systemic lupus erythematosus.

Recent research has further elucidated the multifaceted effects of Ethyl Fingolimod Hydrochloride beyond its primary immunomodulatory role. Studies have shown that fingolimod exhibits anti-inflammatory and neuroprotective properties, which may contribute to its therapeutic benefits in MS. For instance, fingolimod has been found to reduce microglial activation and pro-inflammatory cytokine production, thereby mitigating neuroinflammation. Additionally, preclinical studies suggest that fingolimod may promote remyelination by enhancing oligodendrocyte progenitor cell migration and differentiation.

The development of Ethyl Fingolimod Hydrochloride as a therapeutic agent has been supported by advancements in synthetic chemistry and drug delivery systems. Modern synthetic methodologies have enabled the efficient production of high-purity Ethyl Fingolimod Hydrochloride, ensuring consistent quality and efficacy in clinical settings. Furthermore, novel drug delivery formulations are being explored to enhance patient compliance and improve therapeutic outcomes. For example, oral formulations with improved bioavailability are being developed to minimize side effects associated with intravenous administration.

From a regulatory perspective, Ethyl Fingolimod Hydrochloride has undergone rigorous testing to meet stringent safety and efficacy standards set by global health authorities. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have approved fingolimod-based therapies for the treatment of MS, underscoring their clinical significance. Ongoing clinical trials are investigating potential applications of Ethyl Fingolimod Hydrochloride in other neurological disorders, further expanding its therapeutic scope.

The future prospects of Ethyl Fingolimod Hydrochloride are promising, with ongoing research exploring novel applications and improving existing therapies. Innovations in drug design and delivery systems are expected to enhance the efficacy and safety profiles of fingolimod-based treatments. Additionally, interdisciplinary approaches combining immunology, pharmacology, and neuroscience will likely yield new insights into the mechanisms underlying autoimmune diseases and inform the development of next-generation therapeutics.